N-[3-(4-chlorophenoxy)benzyl]-5-indanamine

• IUPAC Name: N-[[3-(4-chlorophenoxy)phenyl]methyl]-2,3-dihydro-1H-inden-5-amine
• InChI: InChI=1S/C22H20ClNO/c23-19-8-11-21(12-9-19)25-22-6-1-3-16(13-22)15-24-20-10-7-17-4-2-5-18(17)14-20/h1,3,6-14,24H,2,4-5,15H2
• InChI Key: XFENSRDQOKFBHD-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NCC3=CC(=CC=C3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClNO
• DSSTOX Substance ID: DTXSID20385846
• Molecular Weight: 349.9 g/mol
• CAS RN: 5459-43-8

Description

N-[3-(4-chlorophenoxy)benzyl]-5-indanamine, commonly known as GW-501516 or Cardarine, is a synthetic drug that was developed in the early 1990s. It belongs to a class of drugs known as selective androgen receptor modulators (SARMs) and was initially developed for the treatment of metabolic and cardiovascular diseases. However, its use has been controversial due to its potential for misuse in sports and bodybuilding.

Mechanism of Action

GW-501516 works by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway. This pathway plays a key role in regulating lipid and glucose metabolism, as well as energy homeostasis. Activation of the PPARδ pathway by GW-501516 leads to increased fatty acid oxidation, improved glucose uptake, and increased endurance.
Biochemical and Physiological Effects
GW-501516 has been shown to have a number of biochemical and physiological effects. It has been shown to increase the expression of genes involved in fatty acid oxidation and energy metabolism. It has also been shown to increase the number of mitochondria in muscle cells, which can improve endurance. In addition, it has been shown to reduce inflammation and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

GW-501516 has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be administered orally. It has also been extensively studied in animal models, which provides a wealth of data for researchers. However, its potential for misuse in sports and bodybuilding has led to controversy surrounding its use.

Future Directions

There are a number of future directions for research on GW-501516. One area of interest is its potential for use in the treatment of metabolic and cardiovascular diseases. Another area of interest is its potential for use in improving endurance in athletes. However, more research is needed to fully understand its potential benefits and risks.

Scientific Research Applications

GW-501516 has been extensively studied for its potential therapeutic applications. It has been shown to improve glucose metabolism, reduce inflammation, and increase endurance in animal models. It has also been studied for its potential use in the treatment of obesity, diabetes, and cardiovascular diseases.